1-(Methylsulfonyl)piperidine-4-carboxylic acid
Overview
Description
1-(Methylsulfonyl)piperidine-4-carboxylic acid, also known as 1-MSPCA, is an important organic compound used in a variety of scientific applications. It is a versatile molecule with applications in synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
Crystal Structure Analysis :
- Ethyl 1-[N-(4-methylphenyl)-N-(methylsulfonyl)alanyl]piperidine-4-carboxylate and 1-[N-(4-methylphenyl)-N-(methylsulfonyl)alanyl]piperidine-4-carboxylic acid, analogues of 1-(Methylsulfonyl)piperidine-4-carboxylic acid, have been used in the study of crystal structures. These compounds are explored as potentiators of Ubiquitin C-terminal hydrolase-L1 (UCH-L1), exhibiting different crystal packings despite being analogues. A polymorph risk assessment was carried out to study interactions in the second compound (Mambourg et al., 2021).
Anticancer Potential :
- Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated for their potential as anticancer agents. Certain compounds among these showed promising IC50 values, indicating strong anticancer potential relative to the reference drug doxorubicin (Rehman et al., 2018).
Catalytic Applications :
- Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles were used to create a novel catalyst, Fe3O4-SA-PPCA. This catalyst demonstrated significant efficiency in the one-pot synthesis of 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines derivatives. It was noted for its ease of recovery and reuse without significant loss of catalytic activity (Ghorbani‐Choghamarani & Azadi, 2015).
Biological Activities Screening :
- Synthesized compounds containing the sulfonyl hydrazone scaffold and piperidine rings, including derivatives of piperidine-4-carboxylic acid, were evaluated for antioxidant capacity and anticholinesterase activity. These compounds exhibited significant lipid peroxidation inhibitory activity and scavenging assays, indicating potential biological applications (Karaman et al., 2016).
Chemical Synthesis and Molecular Docking :
- A series of new N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives were synthesized. These compounds were screened for their acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzyme inhibition activities, and molecular docking studies were conducted to examine their binding interactions with AChE and BChE human proteins (Khalid, Rehman, & Abbasi, 2014).
Electrolytic Coloring in Anodized Aluminium :
- Piperidine-4-carboxylic acid was used as an additive in the electrolytic coloring of anodized aluminium from tin(II) solutions, affecting the throwing power and resistance to atmospheric oxidation (Moshohoritou, Tsangaraki-Kaplanoglou, & Kotsira, 1994).
Safety and Hazards
1-(Methylsulfonyl)piperidine-4-carboxylic acid is labeled with the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261 and P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray and, if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
IUPAC Name |
1-methylsulfonylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO4S/c1-13(11,12)8-4-2-6(3-5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUGDSKDKCOFIQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20354456 |
Source
|
| Record name | 1-(methylsulfonyl)piperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
280772-00-1 |
Source
|
| Record name | 1-(methylsulfonyl)piperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methanesulfonylpiperidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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